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Compound of Interest

Compound Name: 4-Chloro-2-methoxybenzoic acid
CAS No.: 57479-70-6
Cat. No.: B1347048
Get Quote
. J

Executive Summary & Chemical Identity[1]

4-Chloro-2-methoxybenzoic acid (CAS: 57479-70-6), often referred to as 4-Chloro-o-anisic
acid, is a halogenated benzoic acid derivative exhibiting biological activity primarily as a
synthetic auxin. While structurally homologous to the commercial herbicide Dicamba (3,6-
dichloro-2-methoxybenzoic acid), the specific 4-chloro substitution pattern alters its binding
affinity and metabolic stability.

This guide details the compound's interaction with the TIR1/AFB auxin receptor complex, its
utility as a chemical probe in structure-activity relationship (SAR) studies, and the validated
protocols for assessing its biological potency.

Chemical Profile

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1347048#bc-rfq
https://www.benchchem.com/product/b1347048/docs?utm_src=pdf-body#technical-monograph-biological-activity-of-4-chloro-2-methoxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Detail

IUPAC Name 4-Chloro-2-methoxybenzoic acid

4-Chloro-o-anisic acid; 2-Methoxy-4-
Common Synonyms ) )
chlorobenzoic acid

Molecular Formula CsH7CIO3

Molecular Weight 186.59 g/mol

] Synthetic Auxin (Benzoic Acid Family); Chemical
Functional Class )
Intermediate

pKa ~2.9 (Carboxylic acid proton)

Lipophilicity (LogP) ~2.1 (Predicted)

Mechanism of Action: The Auxin Signaling Cascade

The core biological activity of 4-Chloro-2-methoxybenzoic acid is defined by its ability to
mimic Indole-3-acetic acid (IAA), the natural plant phytohormone. However, unlike 1AA, which is
rapidly degraded, halogenated benzoates possess metabolic resistance that leads to sustained
signaling and eventual system dysregulation.

The "Molecular Glue" Mechanism

The compound acts as a "molecular glue" within the nucleus of plant cells. It bridges the
interaction between the F-box protein TIR1 (Transport Inhibitor Response 1) and the Aux/IAA
transcriptional repressor proteins.

o Entry: The molecule enters the cell via passive diffusion (protonated form) or auxin influx
carriers (AUX1/LAX).

¢ Binding: Inside the nucleus, 4-Chloro-2-methoxybenzoic acid binds to the bottom of the
hydrophobic pocket of the TIR1 receptor.

e Recruitment: This binding creates a continuous surface that recruits the Aux/IAA repressor
protein.
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o Ubiquitination: The SCF TIR1 complex (Skpl1-Cullin-F-box) ubiquitinates the Aux/IAA
repressor.

o Degradation: The 26S Proteasome degrades the ubiquitinated repressor.

o Transcription: Auxin Response Factors (ARFS) are released from inhibition, initiating
uncontrolled transcription of auxin-responsive genes (e.g., GH3, SAUR).

Structure-Activity Relationship (SAR)

» Carboxylic Acid: Essential for the electrostatic clamp with the Arginine residue in the TIR1
pocket.

e 2-Methoxy Group: Provides steric bulk that locks the aromatic ring in a conformation
favorable for the receptor pocket, distinct from the hydroxyl group of salicylic acid.

e 4-Chloro Substituent: Increases lipophilicity (enhancing uptake) and provides electron-
withdrawing effects that modulate the acidity of the carboxyl group. Note: The 4-position is
less sterically hindering than the 3,6-substitution of Dicamba, potentially altering receptor
isoform specificity.

Pathway Visualization

The following diagram illustrates the signal transduction pathway activated by 4-Chloro-2-
methoxybenzoic acid.
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Figure 1: The SCF TIR1 ubiquitin-proteasome pathway activated by 4-Chloro-2-
methoxybenzoic acid.[1]

Toxicology and Non-Target Activity[2][3]

While primarily an auxin mimic, the compound exhibits specific toxicological profiles in non-
target organisms (mammals) and serves as an intermediate in pharmaceutical synthesis.

Mammalian Toxicity Profile

Based on GHS classifications for this specific isomer and its close analogs:

Acute Toxicity: Category 4 (Oral).[2] Harmful if swallowed.[3][2]

« [Irritation: Category 2 (Skin) and Category 2A (Eye).[4][2] The carboxylic acid moiety acts as
a contact irritant.

» Respiratory: Category 3 (STOT-SE).[4][2] Inhalation of dust/mist causes respiratory tract
irritation.

e Mechanism: In mammals, benzoic acid derivatives can disrupt mitochondrial oxidative
phosphorylation at high doses, but primary toxicity is often due to local tissue acidification
and irritation.

Pharmaceutical Relevance

Beyond herbicidal activity, the 4-chloro-2-methoxy motif is a "privileged scaffold" in medicinal
chemistry. It is utilized in the synthesis of:

» Metoclopramide analogs: Dopamine D2 antagonists used as antiemetics.

 Bipyrrol derivatives: Investigated for antimicrobial properties.

Experimental Protocol: Arabidopsis Root Growth
Inhibition

To empirically validate the biological activity of 4-Chloro-2-methoxybenzoic acid, the Root
Growth Inhibition Assay using Arabidopsis thaliana (Col-0 ecotype) is the standard self-
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validating protocol. This assay quantifies the compound's potency by measuring the
suppression of primary root elongation, a highly sensitive auxin response.

Reagents & Preparation

e Compound Stock: Dissolve 4-Chloro-2-methoxybenzoic acid in 100% DMSO to create a
100 mM stock. Store at -20°C.

e Media: 0.5x Murashige & Skoog (MS) medium + 1% Sucrose + 0.8% Phytoagar (pH 5.7).

e Control: DMSO (solvent control) equivalent to the highest treatment volume.

Step-by-Step Methodology

» Dose-Response Plate Preparation:
o Prepare molten MS agar (~50°C).
o Add compound stock to achieve final concentrations: 0 (DMSO), 0.1, 1.0, 10, and 50 pM.
o Pour into square petri dishes (120x120mm) and allow to solidify.

» Seed Sterilization & Stratification:

o Surface sterilize A. thaliana seeds (70% Ethanol for 1 min, 50% Bleach for 10 min, 5x
sterile water rinse).

o Stratify seeds in water at 4°C for 2 days (synchronizes germination).
e Plating:

o Using a sterile toothpick, place ~15 seeds per treatment concentration in a single
horizontal row near the top of the square plate.

o Growth Conditions:
o Seal plates with micropore tape (allows gas exchange).

o Place plates vertically in a growth chamber.
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o Conditions: 22°C, 16h light/8h dark cycle.

o Data Collection (Day 7):
o Photograph plates against a black background.

o Measure primary root length using ImageJ (NeuronJ plugin or segmented line tool).

Expected Results & Validation

 Validation: Control roots should be 4-6 cm long.

 Activity: Significant inhibition of primary root length (short, thick roots) and proliferation of
lateral roots/root hairs is expected at concentrations >1.0 pM.

e |C50 Calculation: Plot Root Length vs. Log[Concentration] to determine the IC50.

Workflow Diagram
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Figure 2: Experimental workflow for quantitative assessment of auxin activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://echa.europa.eu/information-on-chemicals
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-5-chloro-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methoxybenzoic-acid
https://www.benchchem.com/product/b1347048?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-5-chloro-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-5-chloro-2-methoxybenzoic-acid
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2428114&productDescription=4-AMINO-5-CHLRO-2-METHOXYB+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methoxybenzoic-acid
https://www.benchchem.com/product/b1347048/docs#technical-monograph-biological-activity-of-4-chloro-2-methoxybenzoic-acid
https://www.benchchem.com/product/b1347048/docs#technical-monograph-biological-activity-of-4-chloro-2-methoxybenzoic-acid
https://www.benchchem.com/product/b1347048/docs#technical-monograph-biological-activity-of-4-chloro-2-methoxybenzoic-acid
https://www.benchchem.com/product/b1347048/docs#technical-monograph-biological-activity-of-4-chloro-2-methoxybenzoic-acid
https://www.benchchem.com/product/b1347048?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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